4-[(3-Methylpentan-2-yl)amino]butan-2-ol

• Molecular Formula: C10H23NO
• Molecular Weight: 173.30 g/mol
• IUPAC Name: 4-(3-methylpentan-2-ylamino)butan-2-ol
• InChI: InChI=1S/C10H23NO/c1-5-8(2)10(4)11-7-6-9(3)12/h8-12H,5-7H2,1-4H3
• InChI Key: ZELIGSMADNESLQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C)NCCC(C)O

Description

4-[(3-Methylpentan-2-yl)amino]butan-2-ol is a secondary amine-containing alcohol with a branched alkyl substituent. The compound features a butan-2-ol backbone (four-carbon chain with a hydroxyl group at position 2) and a 3-methylpentan-2-yl amino group at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(3-Methylpentan-2-yl)amino]butan-2-ol typically involves the reaction of 3-methylpentan-2-amine with butan-2-ol under specific conditions. One common method is the reductive amination process, where the amine reacts with an aldehyde or ketone in the presence of a reducing agent such as sodium borohydride (NaBH4) or hydrogen gas (H2) with a catalyst like palladium on carbon (Pd/C) .

Industrial Production Methods

Industrial production of this compound may involve large-scale reductive amination processes, utilizing continuous flow reactors to ensure efficient mixing and reaction control. The use of biocatalysts, such as amine dehydrogenases, can also be explored for more environmentally friendly and selective synthesis .

Chemical Reactions Analysis

Types of Reactions

4-[(3-Methylpentan-2-yl)amino]butan-2-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to a carbonyl group using oxidizing agents like chromium trioxide (CrO3) or pyridinium chlorochromate (PCC).

Reduction: The compound can be reduced to its corresponding amine using reducing agents such as lithium aluminum hydride (LiAlH4).

Substitution: The hydroxyl group can be substituted with other functional groups using reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3).

Common Reagents and Conditions

Oxidation: Chromium trioxide (CrO3), pyridinium chlorochromate (PCC)

Reduction: Lithium aluminum hydride (LiAlH4)

Substitution: Thionyl chloride (SOCl2), phosphorus tribromide (PBr3)

Major Products Formed

Oxidation: Formation of a ketone or aldehyde

Reduction: Formation of a primary or secondary amine

Substitution: Formation of alkyl halides or other substituted derivatives

Scientific Research Applications

4-[(3-Methylpentan-2-yl)amino]butan-2-ol has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis, particularly in the preparation of chiral amines and amino alcohols.

Biology: Investigated for its potential role in biochemical pathways and as a ligand in enzyme-catalyzed reactions.

Medicine: Explored for its potential use in drug development, especially in the synthesis of pharmaceuticals containing amino alcohol motifs.

Industry: Utilized in the production of fine chemicals and as an intermediate in the synthesis of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 4-[(3-Methylpentan-2-yl)amino]butan-2-ol involves its interaction with specific molecular targets and pathways. As an amino alcohol, it can act as a ligand for enzymes and receptors, influencing their activity. The compound’s hydroxyl and amine groups allow it to form hydrogen bonds and ionic interactions with target molecules, modulating their function .

Comparison with Similar Compounds

Table 1: Structural Comparison of 4-[(3-Methylpentan-2-yl)amino]butan-2-ol and Related Compounds

Compound Name	CAS No.	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Properties
4-[(3-Methylpentan-2-yl)amino]butan-2-ol	Not Available	C₁₁H₂₅NO	~187.33 (calculated)	Secondary amine, alcohol	Predicted high polarity due to NH and OH groups
4-[(Thiophen-3-ylmethyl)amino]butan-2-ol	1341809-34-4	C₉H₁₅NOS	185.29	Secondary amine, alcohol, thiophene	Higher aromaticity; potential UV activity
4-{4-(1-Hydroxyethyl)-2-nitrophenylamino}butan-2-ol	Not Available	C₁₃H₂₀N₂O₄	268.31	Nitro group, tertiary amine, alcohol	Enhanced steric hindrance; nitro group may confer redox activity
4-Phenyl-2-butanone	2550-26-7	C₁₀H₁₂O	148.20	Ketone, aromatic ring	Lower polarity; typical ketone reactivity (e.g., nucleophilic addition)
2-Methyl-3-pentanol	565-67-3	C₆H₁₄O	102.17	Alcohol, branched alkyl chain	Lower molecular weight; higher volatility

Physicochemical Properties

• Polarity and Solubility: The amino and hydroxyl groups in 4-[(3-Methylpentan-2-yl)amino]butan-2-ol suggest moderate water solubility, similar to 4-[(Thiophen-3-ylmethyl)amino]butan-2-ol (185.29 g/mol, purity ≥95%). In contrast, 4-Phenyl-2-butanone (a ketone) is less polar and more lipophilic.

Biological Activity

4-[(3-Methylpentan-2-yl)amino]butan-2-ol, a compound with the molecular formula C₈H₁₉NO, has garnered interest in medicinal chemistry due to its unique structural features that include an amino group and a hydroxyl group. These functional groups enable the compound to engage in various biological interactions, potentially influencing enzymatic activities and receptor functions.

Chemical Structure and Properties

The compound's structure is characterized by a branched alkyl chain and functional groups that confer both hydrophobic and hydrophilic properties. This dual nature is significant for its interaction with biological molecules.

Property	Value
Molecular Formula	C₈H₁₉NO
Molecular Weight	155.24 g/mol
Functional Groups	Amino, Hydroxyl

The biological activity of 4-[(3-Methylpentan-2-yl)amino]butan-2-ol is primarily attributed to its ability to interact with specific molecular targets within biological systems. The mechanisms include:

• Hydrogen Bonding : The amino and hydroxyl groups can form hydrogen bonds with enzymes or receptors, modulating their activity.
• Enzyme Interaction : It may inhibit or enhance the function of specific enzymes, leading to altered metabolic pathways.
• Receptor Modulation : It may act as a ligand for various receptors, influencing signaling pathways associated with inflammation and other physiological processes.

Biological Activity Overview

Research has indicated several potential therapeutic applications for this compound:

1. Anti-inflammatory Effects

Preliminary studies suggest that 4-[(3-Methylpentan-2-yl)amino]butan-2-ol may modulate inflammatory responses by interacting with G protein-coupled receptors (GPCRs), which play a critical role in mediating inflammation.

2. Neurological Applications

The compound's ability to cross the blood-brain barrier suggests potential for treating neurological disorders by targeting neurotransmitter systems.

3. Cardiovascular Health

Ongoing research is exploring its effects on cardiovascular health, particularly regarding its potential role in modulating platelet aggregation through interactions with P2Y12 receptors.

4. Antimicrobial Activity

Similar compounds have demonstrated antimicrobial properties, inhibiting the growth of bacterial strains by disrupting cellular membranes or interfering with essential metabolic functions.

Comparative Analysis of Similar Compounds

Compound Name	Structure	Biological Activity
4-amino-pentanol	Structure	Antimicrobial properties
3-amino-butanol	Structure	Neurological applications
4-(3-Methylpentan-2-yl)amino-butan-2-ol	Structure	Potential anti-inflammatory effects

Case Studies and Research Findings

Several studies have investigated the biological activity of similar compounds, providing insights into the potential effects of 4-[(3-Methylpentan-2-yl)amino]butan-2-ol:

• Antimicrobial Efficacy Study : A study published in MDPI evaluated the antimicrobial efficacy of structurally related compounds against resistant bacterial strains. The results indicated significant inhibitory effects on bacterial growth, suggesting that similar mechanisms could apply to this compound .
• In Vivo Studies : Research involving animal models has shown promising results regarding safety profiles and efficacy in reducing symptoms associated with inflammatory conditions. These studies are crucial for understanding pharmacokinetics and therapeutic potential.